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Compound of Interest

Compound Name: 2-Methoxy-6-nitrophenol

CAS No.: 15969-08-1

Cat. No.: B180549

Get Quote

Executive Summary
2-Methoxy-6-nitrophenol (CAS: 636-93-1), commonly referred to as 6-nitroguaiacol,

represents a unique class of "privileged scaffolds" in medicinal chemistry. Unlike its para-

isomer (4-nitroguaiacol), the 6-nitro isomer possesses a structural rigidity conferred by strong

intramolecular hydrogen bonding (IMHB). This feature drastically alters its solubility, pKa, and

reactivity profile, making it a critical intermediate for synthesizing benzoxazoles, COMT

inhibitors (e.g., Entacapone analogs), and various agrochemicals.

This guide moves beyond basic property listing to explore the mechanistic causality of its

behavior. We will dissect why it resists certain standard protocols, how to exploit its volatility for

purification, and the specific pathways to functionalize it for drug development.

Structural Dynamics: The "Push-Pull" & The
Fortress
To understand the reactivity of 6-nitroguaiacol, one must first visualize the electronic war being

waged across the benzene ring.
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Electronic Landscape
The molecule is a classic "Push-Pull" system:

The Push (Donors): The Phenol (-OH) and Methoxy (-OCH3) groups are strong electron

donors via resonance (+M effect), activating the ring.

The Pull (Acceptor): The Nitro (-NO2) group is a fierce electron withdrawer (-M, -I effect),

deactivating the ring but activating specific carbons for nucleophilic attack.

The Intramolecular Hydrogen Bond (IMHB)
The defining feature of 6-nitroguaiacol is the Intramolecular Hydrogen Bond between the

phenolic hydrogen and the nitro group's oxygen. This forms a stable, planar 6-membered

chelate ring.

Consequence 1 (Volatility): Because the polar -OH group is "locked" internally, it cannot

participate in intermolecular hydrogen bonding with solvent or other molecules. This makes

6-nitroguaiacol significantly more volatile (steam volatile) and lipophilic than its 4-nitro

isomer.

Consequence 2 (Acidity - pKa): While the electron-withdrawing nitro group generally

increases acidity (lowers pKa), the IMHB stabilizes the undissociated phenol. Thus, 6-

nitroguaiacol (pKa ~7.5) is slightly less acidic than expected compared to non-H-bonded

isomers, requiring stronger bases for deprotonation in alkylation reactions.

Visualization: Electronic Resonance & H-Bonding
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Click to download full resolution via product page

Caption: Fig 1. The intramolecular hydrogen bond (yellow) locks the phenolic proton, driving

the unique physical properties of 6-nitroguaiacol.

Synthesis & Separation: The Regioselectivity
Challenge
The primary route to 2-methoxy-6-nitrophenol is the direct nitration of guaiacol (2-

methoxyphenol). However, the directing effects of the -OH and -OCH3 groups compete.

OH Effect: Directs ortho (C6) and para (C4).

OCH3 Effect: Directs ortho (C3) and para (C5).

The Outcome: The -OH group is the stronger activator. The major products are 4-

nitroguaiacol (para-attack) and 6-nitroguaiacol (ortho-attack).

The Separation Protocol (Field-Proven)
Because 4-nitroguaiacol cannot form the 6-membered IMHB (geometry is wrong), it retains

strong intermolecular H-bonding capabilities.

Nitration: Guaiacol + dilute HNO3 (controlled temp < 20°C to prevent dinitration).

Steam Distillation: The reaction mixture is subjected to steam distillation.

Distillate: Contains pure 6-nitroguaiacol (Yellow solid, volatile due to IMHB).

Residue: Contains 4-nitroguaiacol (Non-volatile).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b180549/docs?utm_src=pdf-body-img#technical-guide-the-reactivity-synthetic-utility-of-2-methoxy-6-nitrophenol
https://www.benchchem.com/product/b180549/docs?utm_src=pdf-body#technical-guide-the-reactivity-synthetic-utility-of-2-methoxy-6-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Guaiacol
(Start)

Nitration
(HNO3, <20°C)

Isomer Mixture
(4-Nitro & 6-Nitro)

Steam Distillation
(CRITICAL STEP)

Distillate:
6-Nitroguaiacol
(Volatile/IMHB)

Evaporates

Pot Residue:
4-Nitroguaiacol
(Non-volatile)

Remains

Click to download full resolution via product page

Caption: Fig 2.[1] Exploiting the intramolecular hydrogen bond for purification via steam

distillation.

Chemical Reactivity Profile
Reduction: The Gateway to Benzoxazoles
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Reducing the nitro group yields 2-amino-6-methoxyphenol. This is a highly sensitive

aminophenol.

Challenge: Aminophenols are prone to oxidation (turning black/tarry) in air.

Solution: Perform reductions in acidic media (forming the stable HCl salt) or immediately

protect the amine.

Reagents: Fe/HCl (Bechamp), H2/Pd-C, or Na2S2O4.

Demethylation: Accessing Nitrocatechols
Cleaving the methyl ether yields 3-nitrocatechol.

Reagent Choice: Standard HBr reflux often causes tarring due to the nitro group.

Preferred Method: Lewis Acid cleavage using AlCl3 in Pyridine or BBr3 in DCM at low

temperature. The AlCl3 method is robust and scalable.

O-Alkylation: The "Cryptic" Phenol
Alkylation of the phenolic oxygen is slower than in simple phenols.

Reason: The base must break the strong IMHB to form the phenoxide anion.

Protocol Adjustment: Use a polar aprotic solvent (DMF, DMSO) and a slightly stronger

base/higher temperature (K2CO3 at 60-80°C) to disrupt the H-bond equilibrium.

Experimental Protocols
Protocol A: Selective Reduction to 2-Amino-6-
methoxyphenol (HCl Salt)
This protocol prioritizes stability by isolating the amine as a salt.
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Step Action Critical Note

1
Dissolve 6-nitroguaiacol (10

mmol) in Ethanol (30 mL).

Use degassed solvent if

possible.

2
Add 10% Pd/C catalyst (10

wt%).

Safety: Keep wet to prevent

ignition.

3
Hydrogenate at 1-3 atm H2

pressure for 4-6 hours.

Monitor via TLC (Start spot is

yellow; Product is UV active

but colorless).

4
Anaerobic Filtration: Filter

catalyst under N2 or Argon.

Exposure to air turns solution

brown instantly.

5
Add conc. HCl (1.1 eq) to the

filtrate immediately.

Converts free amine to stable

hydrochloride.

6
Evaporate solvent to yield off-

white solid.
Store under Argon at -20°C.

Protocol B: Demethylation to 3-Nitrocatechol
Adapted for high yield and minimal side products.

Setup: Dry flask, N2 atmosphere.

Reagent: Suspend 6-nitroguaiacol (1 eq) in dry DCM (-78°C).

Addition: Add BBr3 (1.5 eq) dropwise. Exothermic!

Warming: Allow to warm to Room Temp (RT) over 4 hours.

Quench: Pour onto ice/water carefully.

Extraction: Extract with EtOAc. The product is 3-nitrocatechol.[2]

Biological & Pharmacological Implications
COMT Inhibition
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2-Methoxy-6-nitrophenol derivatives are structural mimics of the transition state of Catechol-

O-Methyltransferase (COMT).

Mechanism: COMT transfers a methyl group to catechols. Nitrocatechols (derived from

demethylating 6-nitroguaiacol) bind tightly to the Mg2+ in the COMT active site, preventing

the enzyme from degrading dopamine.

Drug Relevance: This scaffold is foundational for drugs like Entacapone and Tolcapone

(Parkinson's disease treatment).

Toxicology & Metabolism
Metabolic Fate: In vivo, 6-nitroguaiacol is often a metabolite of lignin burning (biomass

smoke marker) or nitrobenzene metabolism.

Safety (GHS):

H302: Harmful if swallowed.[1][3]

H315/H319: Skin and Eye Irritant.[1][3]

Handling: Always use a fume hood. Nitro-aromatics are potential mutagens; handle as a

suspected carcinogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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